4-(2-Nitroethyl)phenol
Overview
Description
4-(2-Nitroethyl)phenol is a natural product found in Eschscholzia californica and Lysichiton americanus with data available.
Scientific Research Applications
Formation and Behavior in the Environment
Phenol Photonitration
The formation of nitrophenols, including compounds similar to 4-(2-Nitroethyl)phenol, occurs in aqueous solutions upon UV irradiation of phenol and nitrite, with the process being affected by the presence of oxygen and 2-propanol. This research provides insights into the environmental formation of nitrophenols (Vione et al., 2001).
Kinetic Study of Phenol Nitration
The transformation of phenol in the presence of nitrous acid, a process relevant to atmospheric chemistry and water treatment techniques, leads to the formation of nitrophenols. This study provides a kinetic analysis of phenol transformation in environmental contexts (Vione et al., 2004).
Detection and Remediation
Electrochemical Sensing
Research on the electrochemical sensing of 4-nitrophenol, a compound structurally related to 4-(2-Nitroethyl)phenol, was conducted using biosynthesized copper oxide nanoparticles. This study highlights potential methods for detecting and remediating nitrophenol pollutants (Singh et al., 2017).
Biodegradation of Nitrophenols
A study identified a gene cluster responsible for the biodegradation of 4-nitrophenol in a Gram-positive bacterium, suggesting potential biological methods for the degradation of nitrophenol pollutants (Kitagawa et al., 2004).
Photochemical and Chemical Dynamics
Photochemistry of Nitrophenol Molecules
This research provides insights into the photochemical behavior of nitrophenol molecules and clusters, relevant to understanding the dynamics of compounds like 4-(2-Nitroethyl)phenol under different environmental conditions (Grygoryeva et al., 2016).
Reaction Pathways in Environmental Waters
A study on the reaction of phenol with nitrite ions highlights the pathways of nitrophenol formation, including those related to 4-(2-Nitroethyl)phenol, in environmental waters (Patnaik & Khoury, 2004).
Additional Applications
Solvatochromic Phenolates
Research on nitro-substituted phenolates, including compounds structurally related to 4-(2-Nitroethyl)phenol, explores their solvatochromism and applications as solvatochromic switches and probes (Nandi et al., 2012).
Ultrasonic Destruction of Phenols
A review of research on the ultrasonic techniques for decontaminating effluents with phenol and nitrophenol residuals offers insights into the potential remediation strategies for compounds like 4-(2-Nitroethyl)phenol (Kidak & Ince, 2006).
properties
IUPAC Name |
4-(2-nitroethyl)phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c10-8-3-1-7(2-4-8)5-6-9(11)12/h1-4,10H,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUBNQBXWQVHBLU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC[N+](=O)[O-])O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00191003 |
Source
|
| Record name | 1-Nitro-2-(4-hydroxyphenyl)ethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00191003 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.16 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Nitroethyl)phenol | |
CAS RN |
37567-58-1 |
Source
|
| Record name | 1-Nitro-2-(4-hydroxyphenyl)ethane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0037567581 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Nitro-2-(4-hydroxyphenyl)ethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00191003 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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